2-[bis(5-methyl-2-furyl)methyl]benzoic acid

• IUPAC Name: 2-[bis(5-methylfuran-2-yl)methyl]benzoic acid
• InChI: InChI=1S/C18H16O4/c1-11-7-9-15(21-11)17(16-10-8-12(2)22-16)13-5-3-4-6-14(13)18(19)20/h3-10,17H,1-2H3,(H,19,20)
• InChI Key: GVNQRTSYNXZEEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(C2=CC=CC=C2C(=O)O)C3=CC=C(O3)C
• Molecular Formula: C18H16O4
• DSSTOX Substance ID: DTXSID70372847
• Molecular Weight: 296.3 g/mol
• CAS RN: 352540-52-4

Description

2-[bis(5-methyl-2-furyl)methyl]benzoic acid, commonly known as BMFBA, is a chemical compound that has gained attention in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of BMFBA is not yet fully understood. However, studies have suggested that it may act through multiple pathways, including inhibition of inflammation-related enzymes, scavenging of free radicals, and induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
BMFBA has been shown to have significant biochemical and physiological effects. It has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and to scavenge free radicals, which can cause cellular damage. BMFBA has also been shown to induce apoptosis in cancer cells, suggesting its potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

BMFBA has several advantages for lab experiments, including its high purity, stability, and low toxicity. However, its limited solubility in water can make it difficult to use in certain experiments. Additionally, further studies are needed to fully understand its mechanism of action and potential applications.

Future Directions

There are several future directions for research on BMFBA. One potential area of study is its use as a fluorescent probe for detecting metal ions in biological systems. Additionally, further research is needed to fully understand its mechanism of action and potential applications in medicinal chemistry and materials science. Finally, studies are needed to optimize the synthesis method and improve the solubility of BMFBA for use in various lab experiments.
Conclusion
In conclusion, BMFBA is a chemical compound that has gained attention in scientific research due to its unique properties and potential applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of BMFBA in various fields of science.

Synthesis Methods

The synthesis of BMFBA involves a multi-step process that includes the reaction of 2-bromo-5-methylfuran with benzyl alcohol, followed by the reaction of the resulting compound with 2-bromo-5-methylbenzoic acid. The final product is obtained through acid-catalyzed hydrolysis of the intermediate compound. This synthesis method has been reported to yield a high purity of BMFBA.

Scientific Research Applications

BMFBA has been studied for its potential applications in various fields of science, including medicinal chemistry, biochemistry, and materials science. It has been reported to exhibit anti-inflammatory, antioxidant, and anticancer activities. BMFBA has also been studied for its potential use as a fluorescent probe for detecting metal ions in biological systems.